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Compound of Interest

Compound Name: GSK217

Cat. No.: B12387864 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of chemical compounds are integral to laboratory safety and environmental protection.

This guide provides a comprehensive framework for the proper disposal of GSK217, a potent

and selective BET BD2 inhibitor used in oncology and immune inflammation research.[1][2]

Adherence to these procedures is crucial for minimizing occupational exposure and ensuring

regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for GSK217 containing explicit disposal

instructions was not found in the public domain. The following procedures are based on general

best practices for the disposal of solid, non-volatile, and potentially bioactive chemical waste in

a laboratory setting. It is imperative to consult your institution's Environmental Health and

Safety (EHS) department for specific guidelines and requirements.

Immediate Safety Precautions and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, ensure that all appropriate personal protective

equipment is worn to prevent skin and eye contact, inhalation, and ingestion.

Recommended PPE for Handling GSK217:

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should be

worn in addition to goggles if there is a risk of splashing.
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Hand and Skin Protection: Chemical-resistant gloves (e.g., nitrile) are essential. A laboratory

coat or chemical-resistant apron should be worn to protect the body.

Respiratory Protection: While GSK217 is a solid, if there is a potential for aerosolization

(e.g., during spill cleanup), a NIOSH-approved respirator should be used.[3]

Physicochemical Properties of GSK217
The following table summarizes the known properties of GSK217 relevant to its handling and

disposal.

Property Value Source

Molecular Formula C20H20N6O [1][4][5]

Molecular Weight 360.41 g/mol [4][5]

Appearance Solid [1][4]

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[5]

Solubility Soluble in DMSO.[5]

Step-by-Step Disposal Protocol for GSK217 Waste
The following protocol outlines the procedural steps for the safe disposal of solid GSK217
waste and contaminated materials from the laboratory.

1. Waste Identification and Segregation:

GSK217 waste should be classified as hazardous chemical waste.
Segregate GSK217 waste from other waste streams such as sharps, biological waste, and
radioactive waste.
Do not mix GSK217 waste with incompatible chemicals.

2. Preparing the Waste Container:
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Select a clean, dry, and chemically compatible container with a secure lid. The container
must be in good condition with no leaks or cracks.[6]
Affix a "Hazardous Waste" label to the container. The label must include the full chemical
name ("GSK217"), the quantity of waste, and the date of accumulation.[6]

3. Transferring GSK217 Waste:

Carefully transfer the solid GSK217 waste into the prepared container using a spatula or
other appropriate tool.
Minimize dust generation during the transfer process.
Keep the container closed except when adding waste.[6]

4. Disposal of Contaminated Materials:

Any materials that have come into contact with GSK217, such as gloves, weigh boats, and
pipette tips, should be considered contaminated and disposed of as hazardous waste.
Place these contaminated materials in the same hazardous waste container as the solid
GSK217.

5. Storage of Waste:

Store the hazardous waste container in a designated and properly labeled hazardous waste
storage area within the laboratory.[7]
The storage area should be away from heat, sparks, and high-traffic areas.[7]

6. Arranging for Waste Pickup:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Follow all institutional procedures for waste collection and documentation.

Emergency Procedures for GSK217 Spills
In the event of a GSK217 spill, immediate and appropriate action is necessary to mitigate risks.

For a Small Spill:

Isolate the Area: Alert others in the vicinity and restrict access to the spill area.
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Don Appropriate PPE: Ensure you are wearing the recommended personal protective

equipment.

Contain the Spill: Cover the solid spill with an absorbent material to prevent it from

spreading.

Clean the Spill: Carefully sweep or scoop the spilled material and absorbent into a

hazardous waste container.

Decontaminate the Area: Clean the spill surface with a suitable solvent (e.g., a detergent

solution followed by water), and dispose of all cleaning materials as hazardous waste.

Dispose of Waste: Label and dispose of all contaminated materials as hazardous waste.

For a Large Spill or Unknown Hazard:

Evacuate: Immediately evacuate the area.

Isolate the Area: Close doors and prevent entry.

Notify EHS: Contact your institution's Environmental Health and Safety department for

assistance.

Disposal Workflow and Decision-Making
The following diagrams illustrate the procedural flow for the routine disposal of GSK217 and

the decision-making process in the event of a chemical spill.
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Start: GSK217 Waste Generated

1. Don Appropriate PPE

2. Prepare & Label Hazardous Waste Container

3. Transfer GSK217 Waste to Container

4. Add Contaminated Materials

5. Securely Close Container

6. Store in Designated Area

7. Schedule EHS Pickup

End: Waste Disposed
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GSK217 Disposal Workflow
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GSK217 Spill Occurs
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Chemical Spill Decision Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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